Cas no 1267968-46-6 (3-(3,4-dichlorophenyl)-2,2-dimethylpropan-1-ol)

• Product Name: 3-(3,4-dichlorophenyl)-2,2-dimethylpropan-1-ol
• CAS No: 1267968-46-6
• MF: C₁₁H₁₄Cl₂O
• MW: 233.134261608124
• CID: 6295526
• PubChem ID: 65813977
• Update Time: 2025-08-05

3-(3,4-dichlorophenyl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dichlorophenyl)-2,2-dimethylpropan-1-ol
• 1267968-46-6
• AKOS015155034
• EN300-1981941

• Inchi： 1S/C11H14Cl2O/c1-11(2,7-14)6-8-3-4-9(12)10(13)5-8/h3-5,14H,6-7H2,1-2H3
• InChI Key： DASKDLDKTQSCMP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC(C)(C)CO)Cl

Computed Properties

• Exact Mass: 232.0421705g/mol
• Monoisotopic Mass: 232.0421705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-(3,4-dichlorophenyl)-2,2-dimethylpropan-1-ol

Comprehensive Overview of 3-(3,4-dichlorophenyl)-2,2-dimethylpropan-1-ol (CAS No. 1267968-46-6)

3-(3,4-dichlorophenyl)-2,2-dimethylpropan-1-ol (CAS No. 1267968-46-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to by its systematic name, features a dichlorophenyl moiety attached to a dimethylpropanol backbone, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given its structural similarity to bioactive molecules.

In recent years, the demand for 3-(3,4-dichlorophenyl)-2,2-dimethylpropan-1-ol has increased, driven by its role in the development of novel therapeutic agents. The compound's CAS No. 1267968-46-6 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Its synthesis and optimization are hot topics, with many studies focusing on improving yield and purity through innovative catalytic methods. This aligns with the broader trend of green chemistry and sustainable synthesis, which are highly prioritized in today's research landscape.

One of the key advantages of 3-(3,4-dichlorophenyl)-2,2-dimethylpropan-1-ol is its versatility. It serves as a precursor for various derivatives, which are explored for their potential in central nervous system (CNS) drug development. The dichlorophenyl group, in particular, is known for its ability to enhance lipophilicity, a critical factor in drug bioavailability. This has led to increased interest in the compound's role in addressing neurodegenerative diseases, a major focus area in current medical research.

From an industrial perspective, CAS No. 1267968-46-6 is also significant in the agrochemical sector. Its structural framework is being investigated for the design of next-generation pesticides and herbicides, as the dichlorophenyl moiety is known to exhibit potent biological activity. This aligns with the growing need for environmentally friendly agrochemicals that minimize ecological impact while maintaining efficacy. The compound's potential in this field is a recurring theme in patent filings and scientific literature.

Another area of interest is the compound's metabolic stability, which is crucial for pharmaceutical applications. Researchers are exploring how modifications to the 2,2-dimethylpropan-1-ol segment can influence its pharmacokinetic properties. This is particularly relevant given the rising demand for long-acting therapeutics and sustained-release formulations, which are among the most searched topics in drug development forums.

In summary, 3-(3,4-dichlorophenyl)-2,2-dimethylpropan-1-ol (CAS No. 1267968-46-6) is a compound of immense scientific and industrial value. Its applications span from pharmaceutical intermediates to agrochemical innovations, making it a focal point in contemporary research. As the scientific community continues to explore its potential, this compound is likely to remain a subject of intense study and discussion in the years to come.